Cas no 229970-94-9 (N-methoxy-N-methylthiophene-2-carboxamide)

N-methoxy-N-methylthiophene-2-carboxamide structure
229970-94-9 structure
Product Name:N-methoxy-N-methylthiophene-2-carboxamide
CAS No:229970-94-9
MF:C7H9NO2S
MW:171.216860532761
MDL:MFCD03643923
CID:245245
PubChem ID:3613942
Update Time:2025-04-19

N-methoxy-N-methylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxamide,N-methoxy-N-methyl-
    • N-Methoxy-N-methyl-2-thiophenecarboxamide
    • N-Methoxy-N-methyl-thiophene-2-carboxamide
    • N-METHOXY-N-METHYLTHIOPHENE-2-CARBOXAMIDE
    • A816473
    • FT-0681091
    • AKOS005072957
    • HA-0837
    • DGMGILGPRYQSOX-UHFFFAOYSA-N
    • MFCD03643923
    • thiophene-2-carboxylic acid methoxy-methyl-amide
    • J-523625
    • AB15617
    • Z54740815
    • DTXSID20394251
    • F1903-0177
    • 229970-94-9
    • SCHEMBL1045183
    • DB-058035
    • n-methyl-n-methoxy thiophene carboxamide
    • N-methoxy-N-methylthiophene-2-carboxamide
    • MDL: MFCD03643923
    • Inchi: 1S/C7H9NO2S/c1-8(10-2)7(9)6-4-3-5-11-6/h3-5H,1-2H3
    • InChI Key: DGMGILGPRYQSOX-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C(N(C)OC)=O

Computed Properties

  • Exact Mass: 171.03500
  • Monoisotopic Mass: 171.035
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 57.8A^2

Experimental Properties

  • Density: 1.218
  • Boiling Point: 300°C at 760 mmHg
  • Flash Point: 135.2°C
  • Refractive Index: 1.549
  • PSA: 57.78000
  • LogP: 1.38150

N-methoxy-N-methylthiophene-2-carboxamide Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

N-methoxy-N-methylthiophene-2-carboxamide Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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